Cas no 83759-54-0 (L-Arginine,L-threonyl-L-seryl-L-lysyl-L-tyrosyl-)

83759-54-0 structure
Product name:L-Arginine,L-threonyl-L-seryl-L-lysyl-L-tyrosyl-
L-Arginine,L-threonyl-L-seryl-L-lysyl-L-tyrosyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Arginine,L-threonyl-L-seryl-L-lysyl-L-tyrosyl-
- L-Threonyl-L-seryl-L-lysyl-L-tyrosyl-N<sup>5</sup>-(diaminomethylene)-L-ornithine
- Neo-Kyotorphin
- THR-SER-LYS-TYR-ARG
- Tskyr peptide
- 83759-54-0
- DTXSID401003796
- UNII-5ETK5E501L
- N~2~-[2-{[6-Amino-2-({2-[(2-amino-1,3-dihydroxybutylidene)amino]-1,3-dihydroxypropylidene}amino)-1-hydroxyhexylidene]amino}-1-hydroxy-3-(4-hydroxyphenyl)propylidene]arginine
- Neokiotorphin
- (2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S,3R)-2-amino-3-hydroxybutanoyl]amino]-3-hydroxypropanoyl]amino]hexanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
- 5ETK5E501L
- L-Arginine, N2-(N-(N2-(N-L-threonyl-L-seryl)-L-lysyl)-L-tyrosyl)-
- Q27261937
- Threonyl-seryl-lysyl-tyrosyl-arginine
- H-Thr-Ser-Lys-Tyr-Arg-OH
- d-Sero-2-nkt
- L-Arginine, L-threonyl-L-seryl-L-lysyl-L-tyrosyl-
- Neokyotorphin
-
- Inchi: InChI=1S/C28H47N9O9/c1-15(39)22(30)26(44)37-21(14-38)25(43)34-18(5-2-3-11-29)23(41)36-20(13-16-7-9-17(40)10-8-16)24(42)35-19(27(45)46)6-4-12-33-28(31)32/h7-10,15,18-22,38-40H,2-6,11-14,29-30H2,1H3,(H,34,43)(H,35,42)(H,36,41)(H,37,44)(H,45,46)(H4,31,32,33)/t15-,18+,19+,20+,21+,22+/m1/s1
- InChI Key: COHPSYLINFUPSS-HHHIRMLJSA-N
- SMILES: CC(C(C(=O)NC(CO)C(=O)NC(CCCCN)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)NC(CCCN=C(N)N)C(=O)O)N)O
Computed Properties
- Exact Mass: 653.349674g/mol
- Surface Charge: 0
- XLogP3: -5.9
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 12
- Rotatable Bond Count: 21
- Monoisotopic Mass: 653.349674g/mol
- Monoisotopic Mass: 653.349674g/mol
- Topological Polar Surface Area: 331Ų
- Heavy Atom Count: 46
- Complexity: 1020
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
L-Arginine,L-threonyl-L-seryl-L-lysyl-L-tyrosyl- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
AAPPTec | P002115-25mg |
Neo-Kyotorphin |
83759-54-0 | 25mg |
$340.00 | 2024-07-19 | ||
AAPPTec | P002115-10mg |
Neo-Kyotorphin |
83759-54-0 | 10mg |
$170.00 | 2024-07-19 | ||
A2B Chem LLC | AH51869-5mg |
neo-kyotorphin |
83759-54-0 | > 95% | 5mg |
$569.00 | 2023-12-30 | |
AAPPTec | P002115-5mg |
Neo-Kyotorphin |
83759-54-0 | 5mg |
$100.00 | 2024-07-19 | ||
A2B Chem LLC | AH51869-1mg |
neo-kyotorphin |
83759-54-0 | > 95% | 1mg |
$348.00 | 2023-12-30 | |
A2B Chem LLC | AH51869-10mg |
neo-kyotorphin |
83759-54-0 | > 95% | 10mg |
$752.00 | 2023-12-30 |
L-Arginine,L-threonyl-L-seryl-L-lysyl-L-tyrosyl- Related Literature
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Daniele Battegazzore,Jenny Alongi,Gaelle Fontaine,Alberto Frache,Serge Bourbigot,Giulio Malucelli RSC Adv., 2015,5, 39424-39432
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Yehui Duan,Zhaoming Yan,Xiangfeng Kong,Jinping Deng Food Funct., 2019,10, 5152-5165
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R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
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Roland C. Turnell-Ritson,Joshua S. Sapsford,Robert T. Cooper,Stella S. Lee,Tamás Földes,Patricia A. Hunt,Imre Pápai,Andrew E. Ashley Chem. Sci., 2018,9, 8716-8722
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Fabiano Barreto,Jéssica Melo,Louise Jank,Maria do Carmo Ruaro Peralba,Tânia Mara Pizzolato Anal. Methods, 2012,4, 2822-2830
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Bo Cao,Shuai Fan,Xiaoyin Tan,Yandi Hu Environ. Sci.: Nano, 2017,4, 1670-1681
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Giacomo E. M. Crisenza,Elizabeth M. Dauncey,John F. Bower Org. Biomol. Chem., 2016,14, 5820-5825
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9. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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Achintesh Narayan Biswas,Purak Das,Sandip Sengupta,Amitava Choudhury,Pinaki Bandyopadhyay RSC Adv., 2011,1, 1279-1286
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